Cas no 1868105-64-9 (tert-butyl 8-fluoro-6-(trifluoromethanesulfonyloxy)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: tert-butyl 8-fluoro-6-(trifluoromethanesulfonyloxy)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 1868105-64-9
• CID: 4625793
• Update Time: 2025-10-29

tert-butyl 8-fluoro-6-(trifluoromethanesulfonyloxy)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-fluoro-6-(trifluoromethanesulfonyloxy)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Additional information on tert-butyl 8-fluoro-6-(trifluoromethanesulfonyloxy)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Introduction to Tert-butyl 8-fluoro-6-(trifluoromethanesulfonyloxy)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1868105-64-9)

Tert-butyl 8-fluoro-6-(trifluoromethanesulfonyloxy)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1868105-64-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the tetrahydroisoquinoline family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including a fluoro substituent and a trifluoromethanesulfonyloxy moiety, makes this compound particularly intriguing for researchers exploring novel pharmacophores.

The structural features of tert-butyl 8-fluoro-6-(trifluoromethanesulfonyloxy)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate contribute to its unique chemical properties and biological interactions. The fluoro group is well-documented for its ability to modulate metabolic stability and binding affinity, while the trifluoromethanesulfonyloxy group introduces additional electronic and steric effects that can influence receptor recognition. These characteristics make it a valuable scaffold for designing molecules with enhanced efficacy and selectivity.

In recent years, there has been a surge in research focused on tetrahydroisoquinoline derivatives due to their reported activities in various therapeutic areas. For instance, compounds within this class have shown promise in the treatment of neurological disorders, cardiovascular diseases, and cancer. The specific modification of tert-butyl 8-fluoro-6-(trifluoromethanesulfonyloxy)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate may confer additional advantages such as improved solubility or reduced toxicity, making it an attractive candidate for further development.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies often include nucleophilic substitution reactions, protection-deprotection techniques, and functional group interconversions. Advanced spectroscopic methods such as NMR and mass spectrometry are essential for characterizing the intermediate and final products accurately.

One of the most compelling aspects of tert-butyl 8-fluoro-6-(trifluoromethanesulfonyloxy)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is its potential as a tool compound in medicinal chemistry. Researchers have utilized similar tetrahydroisoquinoline derivatives to probe the mechanisms of action of various enzymes and receptors. By incorporating fluorine and trifluoromethanesulfonyloxy groups, the compound can serve as a probe to understand how these modifications affect binding interactions and biological responses.

The pharmaceutical industry has shown particular interest in fluorinated compounds due to their favorable pharmacokinetic properties. The fluoro group can enhance metabolic stability by resisting hydrolysis and oxidation, while also improving membrane permeability. The trifluoromethanesulfonyloxy group further contributes to these properties by increasing lipophilicity and binding affinity. These attributes make tert-butyl 8-fluoro-6-(trifluoromethanesulfonyloxy)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate a promising candidate for drug development.

In conclusion, tert-butyl 8-fluoro-6-(trifluoromethanesulfonyloxy)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1868105-64-9) represents an exciting advancement in the field of pharmaceutical chemistry. Its unique structural features and potential biological activities position it as a valuable asset for researchers seeking to develop novel therapeutic agents. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.